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Compound of Interest

Compound Name: Bacilysin

Cat. No.: B1667699 Get Quote

Bacilysin, a dipeptide antibiotic produced by various Bacillus species, has garnered significant

attention from the scientific community for its broad-spectrum antimicrobial activity.[1][2] Its

simple yet effective chemical structure, coupled with a unique mode of action, makes it a

compelling subject for researchers in microbiology, biochemistry, and drug development. This

guide provides an in-depth exploration of the chemical structure of Bacilysin, its

physicochemical properties, biosynthesis, and mechanism of action, supported by experimental

methodologies and visual diagrams.

Core Chemical Structure
Bacilysin is a dipeptide with the molecular formula C12H18N2O5.[1][3][4] It is comprised of an

L-alanine residue at the N-terminus linked via a peptide bond to the non-proteinogenic amino

acid L-anticapsin at the C-terminus.[1][4][5] The antimicrobial efficacy of Bacilysin is primarily

attributed to the L-anticapsin moiety.[1] First identified in 1946, it was initially named bacillin.[1]

[4]

The systematic IUPAC name for Bacilysin is (2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-

[(1R,2S,6R)-5-oxo-7-oxabicyclo[4.1.0]heptan-2-yl]propanoic acid.[3][4]

Physicochemical and Quantitative Data
A summary of the key quantitative and physicochemical properties of Bacilysin is presented in

the table below.
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Property Value Source

Molecular Formula C12H18N2O5 [1][3][4][6]

Molecular Weight 270.28 g/mol [1][3][4]

Exact Mass 270.12157168 Da [3][6]

Elemental Analysis
C: 53.33%, H: 6.71%, N:

10.36%, O: 29.60%
[6][7][8]

Appearance White amorphous powder [8]

Solubility

Freely soluble in water; soluble

in 80% alcohol; sparingly

soluble in absolute alcohol.

Soluble in DMSO.

[4][8]

Stability

Stable in aqueous solution at

100°C for 5 minutes at pH 7;

becomes inactive at pH 2 or

pH 9.

[8]

CAS Number 29393-20-2 [3][4][6]

Biosynthesis of Bacilysin
Bacilysin is synthesized non-ribosomally by a pathway that branches from the aromatic amino

acid pathway at the intermediate prephenate.[1][5][9][10] The biosynthesis is governed by the

bac operon (also referred to as bacABCDEywfG).[1][11]

The key steps in the biosynthesis of the L-anticapsin moiety from prephenate are catalyzed by

enzymes encoded by the bac operon. For instance, BacA, a decarboxylase, acts on

prephenate.[12] BacB, an oxidase, is involved in the synthesis of a precursor to L-anticapsin.

[12] The final step in Bacilysin synthesis is the ATP-dependent ligation of L-alanine and L-

anticapsin, catalyzed by the BacD amino acid ligase.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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